Cas no 107255-70-9 (4-Thiazolidinone,5-[(4-fluorophenyl)methylene]-3-[(4-phenyl-1-piperazinyl)methyl]-2-thioxo-)

• Product Name: 4-Thiazolidinone,5-[(4-fluorophenyl)methylene]-3-[(4-phenyl-1-piperazinyl)methyl]-2-thioxo-
• CAS No: 107255-70-9
• MF: C₂₁H₂₀FN₃OS₂
• MW: 413.531405448914
• CID: 147411
• PubChem ID: 6447913
• Update Time: 2025-04-19

4-Thiazolidinone,5-[(4-fluorophenyl)methylene]-3-[(4-phenyl-1-piperazinyl)methyl]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,5-[(4-fluorophenyl)methylene]-3-[(4-phenyl-1-piperazinyl)methyl]-2-thioxo-
• (5E)-5-[(4-fluorophenyl)methylidene]-3-[(4-phenylpiperazin-1-yl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 5-(p-fluorobenzylidene)-3-((4-phenyl-1-piperazinyl)methyl)-2-thioxo-
• 107255-70-9
• 4-Thiazolidinone, 5-((4-fluorophenyl)methylene)-3-((4-phenyl-1-piperazinyl)methyl)-2-thioxo-
• 3-((4-Phenylpiperazin-1-yl)methyl)-5-(p-fluorobenzylidene)-4-oxo-thiazolidin-2-thione

• Inchi： 1S/C21H20FN3OS2/c22-17-8-6-16(7-9-17)14-19-20(26)25(21(27)28-19)15-23-10-12-24(13-11-23)18-4-2-1-3-5-18/h1-9,14H,10-13,15H2/b19-14+
• InChI Key： HCUBLVSSCLOFMH-XMHGGMMESA-N
• SMILES： S1/C(=C/C2C=CC(=CC=2)F)/C(N(C1=S)CN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 413.1034
• Monoisotopic Mass: 413.103182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 4.8

Experimental Properties

• Density: 1.41
• Boiling Point: 552.3°C at 760 mmHg
• Flash Point: 287.8°C
• Refractive Index: 1.722
• PSA: 26.79
• LogP: 3.74740